Cas no 2228820-22-0 (1-(1,3-oxazol-5-yl)prop-2-en-1-one)

• Product Name: 1-(1,3-oxazol-5-yl)prop-2-en-1-one
• CAS No: 2228820-22-0
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 6214157
• PubChem ID: 165880900
• Update Time: 2025-09-27

1-(1,3-oxazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-oxazol-5-yl)prop-2-en-1-one
• EN300-1777642
• 2228820-22-0

• Inchi： 1S/C6H5NO2/c1-2-5(8)6-3-7-4-9-6/h2-4H,1H2
• InChI Key： BWKBYVFOFZIVCU-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C=C)=O

Computed Properties

• Exact Mass: 123.032028402g/mol
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų